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Compound of Interest

Compound Name: MPNE

Cat. No.: B1234929 Get Quote

Disclaimer: Initial searches for "MPNE" did not yield a specific chemical compound. This

document assumes the query intended to be for "N-Methyl-2-pyrrolidone" (NMP), a common

solvent used in laboratory and industrial settings. The following procedures are for the proper

disposal of NMP.

This guide provides essential safety and logistical information for the proper disposal of N-

Methyl-2-pyrrolidone (NMP), a solvent commonly used by researchers, scientists, and drug

development professionals. Adherence to these procedures is critical for ensuring laboratory

safety and environmental protection. NMP is classified as a reproductive toxicant and can

cause skin, eye, and respiratory irritation, necessitating careful handling and disposal.[1][2][3]

Immediate Safety and Handling Precautions
Before beginning any disposal-related activities, it is imperative to follow strict safety protocols

to minimize exposure risks.

Personal Protective Equipment (PPE): Always wear appropriate PPE when handling NMP

waste. This includes, but is not limited to:

Chemical-resistant gloves (e.g., butyl rubber or Viton™)

Safety goggles or a face shield

A laboratory coat or chemical-resistant apron
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In case of insufficient ventilation, use a NIOSH-approved respirator.[4][5]

Engineering Controls: All handling of NMP waste should occur in a well-ventilated area,

preferably within a certified chemical fume hood.[4][5]

Spill Management: In the event of an NMP spill, absorb the material with an inert absorbent,

such as vermiculite, dry sand, or earth.[5][6] The contaminated absorbent material should

then be collected in a sealed, labeled container for disposal as hazardous waste.[6] Do not

allow NMP to enter drains or waterways.[5]

NMP Waste Disposal Protocol
NMP and materials contaminated with it must be disposed of as hazardous waste. Do not

dispose of NMP down the drain or in regular trash.

Step-by-Step Disposal Procedure:

Waste Segregation: Collect all NMP-containing waste in a dedicated, properly labeled

hazardous waste container. This includes:

Unused or excess NMP

NMP-contaminated solvents and solutions

Contaminated labware (e.g., pipettes, vials) that cannot be decontaminated

Contaminated PPE (gloves, aprons, etc.)

Container Selection: Use a chemically resistant container with a secure, tight-fitting lid. The

container must be compatible with NMP.

Labeling: Clearly label the waste container with "Hazardous Waste," the full chemical name

"N-Methyl-2-pyrrolidone," and any other components mixed with the NMP. Indicate the

associated hazards (e.g., "Reproductive Toxin," "Irritant").

Storage: Store the sealed waste container in a designated, well-ventilated, and secure

hazardous waste accumulation area, away from incompatible materials such as strong

oxidizing agents, acids, and bases.[4]
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Arrange for Pickup: Contact your institution's Environmental Health and Safety (EHS)

department or a licensed hazardous waste disposal contractor to arrange for the collection

and proper disposal of the NMP waste.[4]

Quantitative Data Summary
Parameter Value Reference

CAS Number 872-50-4 [1][2][4]

Boiling Point
202 to 204 °C (396 to 399 °F;

475 to 477 K)
[1]

Flash Point 91 °C (196 °F; 364 K) [1][2]

NFPA 704 Health Hazard 2 (Moderate) [3]

NFPA 704 Flammability

Hazard
2 (Moderate) [3]

NFPA 704 Instability Hazard 0 (Minimal) [3]
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Caption: Workflow for the proper disposal of N-Methyl-2-pyrrolidone (NMP) waste in a

laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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